Cas no 1361485-56-4 (Methyl 5-fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-carboxylate)

• Product Name: Methyl 5-fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-carboxylate
• CAS No: 1361485-56-4
• MF: C₁₄H₆Cl₅FO₂
• MW: 402.459642887115
• CID: 4992796
• Update Time: 2025-08-05

Methyl 5-fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-carboxylate

• Inchi： 1S/C14H6Cl5FO2/c1-22-14(21)6-3-2-5(20)4-7(6)8-9(15)11(17)13(19)12(18)10(8)16/h2-4H,1H3
• InChI Key： RSAGPEFEZPOKQA-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C=C(C=CC=1C(=O)OC)F)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 397
• XLogP3: 6.6
• Topological Polar Surface Area: 26.3

Additional information on Methyl 5-fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-carboxylate

Methyl 5-fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-carboxylate (CAS No. 1361485-56-4): A Comprehensive Overview

Methyl 5-fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-carboxylate, identified by its CAS number 1361485-56-4, is a specialized organic compound that has garnered significant attention in the field of chemical and biomedical research. This compound belongs to the biphenyl family, characterized by its unique structure and potential applications in various scientific domains.

The molecular structure of Methyl 5-fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-carboxylate consists of a biphenyl core substituted with five chlorine atoms and one fluorine atom. This specific arrangement imparts distinct chemical properties, making it a valuable candidate for studying molecular interactions and potential therapeutic applications. The presence of both fluorine and chlorine atoms enhances its reactivity and solubility, which are crucial factors in pharmaceutical and biochemical research.

In recent years, the study of halogenated biphenyls has expanded significantly, driven by their diverse biological activities. Research has shown that compounds like Methyl 5-fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-carboxylate exhibit promising properties in modulating various biological pathways. For instance, studies have indicated that halogenated biphenyls can interact with specific enzymes and receptors, leading to potential applications in drug development.

One of the most intriguing aspects of Methyl 5-fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-carboxylate is its role in environmental chemistry. The compound's stability and persistence in the environment make it a subject of interest for researchers studying ecological impacts. Understanding how such compounds behave in natural systems is crucial for developing strategies to mitigate their environmental footprint.

The synthesis of Methyl 5-fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-carboxylate involves a series of carefully controlled chemical reactions. The process typically begins with the chlorination and fluorination of biphenyl derivatives, followed by esterification to introduce the methyl carboxylate group. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, are often employed to ensure high yields and purity.

Recent advancements in analytical chemistry have enabled more precise characterization of Methyl 5-fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-carboxylate. Techniques like nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and X-ray crystallography provide detailed insights into its molecular structure and interactions. These tools are essential for validating synthetic pathways and understanding the compound's behavior in different environments.

The pharmacological potential of Methyl 5-fluoro-2',3',4',5','6'-pentachlorobiphenyl-2-carboxylate has been explored in several preclinical studies. Researchers have investigated its effects on various biological targets, including enzymes involved in metabolic pathways and receptors associated with neurological disorders. Preliminary findings suggest that this compound may have therapeutic applications in areas such as inflammation modulation and neuroprotection.

In conclusion, Methyl 5-fluoro-2',3','4','5','6'-pentachlorobiphenyl-2-carboxylate (CAS No. 1361485-56-4) is a multifaceted compound with significant implications in both chemical research and biomedical applications. Its unique structure, combined with its environmental stability and pharmacological potential, makes it a valuable subject for further investigation. As research continues to uncover new aspects of this compound, its applications are likely to expand, contributing to advancements in multiple scientific fields.